Cas no 2308467-17-4 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

(3R)-3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive substrates. The compound’s stereochemistry at the 3-position (R-configuration) and branched side chain enhance its utility in constructing structurally diverse peptides with precise chiral control. Its solubility in organic solvents facilitates solid-phase peptide synthesis (SPPS), while the carboxylate functionality allows for further conjugation or elongation. This intermediate is particularly valuable in medicinal chemistry and bioconjugation, offering high purity and stability for complex peptide assembly.
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid structure
2308467-17-4 structure
Product Name:(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
CAS No:2308467-17-4
MF:C26H32N2O5
MW:452.542687416077
CID:6241924
PubChem ID:165569045
Update Time:2025-06-08

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
    • 2308467-17-4
    • (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
    • EN300-1579564
    • Inchi: 1S/C26H32N2O5/c1-4-9-22(25(31)27-23(16(2)3)14-24(29)30)28-26(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-23H,4,9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22?,23-/m1/s1
    • InChI Key: JYBSWEDAZYEHKC-OZAIVSQSSA-N
    • SMILES: O(C(NC(C(N[C@H](CC(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1579564-0.05g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
0.05g
$2829.0 2023-06-04
Enamine
EN300-1579564-0.1g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
0.1g
$2963.0 2023-06-04
Enamine
EN300-1579564-0.25g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
0.25g
$3099.0 2023-06-04
Enamine
EN300-1579564-0.5g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
0.5g
$3233.0 2023-06-04
Enamine
EN300-1579564-1.0g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
1g
$3368.0 2023-06-04
Enamine
EN300-1579564-2.5g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
2.5g
$6602.0 2023-06-04
Enamine
EN300-1579564-5.0g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
5g
$9769.0 2023-06-04
Enamine
EN300-1579564-10.0g
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
10g
$14487.0 2023-06-04
Enamine
EN300-1579564-50mg
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
50mg
$2829.0 2023-09-24
Enamine
EN300-1579564-100mg
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
2308467-17-4
100mg
$2963.0 2023-09-24

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2308467-17-4)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS No. 2308467-17-4) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine-L-Leucine-OH, is a dipeptide derivative characterized by its unique structural features and potential applications in various biochemical and pharmaceutical contexts.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. This property makes (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid an essential intermediate in the synthesis of complex peptides and proteins, particularly in the development of therapeutic agents and diagnostic tools.

Recent advancements in the field have highlighted the importance of Fmoc-L-Leucine-L-Leucine-OH in the study of protein-protein interactions and enzyme inhibition. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can effectively modulate the activity of specific proteases, making it a valuable tool for understanding and potentially treating diseases associated with protease dysregulation.

The (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid molecule consists of two leucine residues linked by an amide bond, with the N-terminal leucine residue protected by the Fmoc group. This structure confers several advantages, including enhanced solubility, stability, and bioavailability, which are crucial for its application in both research and clinical settings.

In addition to its role in peptide synthesis, Fmoc-L-Leucine-L-Leucine-OH has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form within the body, often through enzymatic processes. The unique properties of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid make it an attractive candidate for prodrug design, particularly for targeting specific tissues or cells with minimal side effects.

One notable application of Fmoc-L-Leucine-L-Leucine-OH is in the development of targeted drug delivery systems. By conjugating this compound to therapeutic agents or imaging molecules, researchers can achieve more precise and effective treatment outcomes. For example, a study published in *Bioconjugate Chemistry* reported that (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid can be used to enhance the delivery of anticancer drugs to tumor cells, thereby improving therapeutic efficacy while reducing systemic toxicity.

The synthesis of Fmoc-L-Leucine-L-Leucine-OH involves several well-established steps, including the protection of amino groups with Fmoc, coupling reactions to form the dipeptide structure, and deprotection to reveal the active amino groups. These processes are typically carried out under carefully controlled conditions to ensure high yields and purity. The availability of high-quality starting materials and advanced synthetic techniques has facilitated the large-scale production of this compound for both research and commercial purposes.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS No. 2308467-17-4) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional properties make it an indispensable tool for researchers working on peptide synthesis, protein-protein interactions, enzyme inhibition, prodrug design, and targeted drug delivery systems. As ongoing research continues to uncover new possibilities for this compound, its significance in advancing our understanding and treatment of various diseases is likely to grow even further.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk